Cas no 1795087-56-7 (N-[1-(2-Pyridinyl)-3-pyrrolidinyl]methanesulfonamide)

• Product Name: N-[1-(2-Pyridinyl)-3-pyrrolidinyl]methanesulfonamide
• CAS No: 1795087-56-7
• MF: C₁₀H₁₅N₃O₂S
• MW: 241.310000658035
• CID: 5368816
• PubChem ID: 76149415
• Update Time: 2025-06-07

N-[1-(2-Pyridinyl)-3-pyrrolidinyl]methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(2-Pyridinyl)-3-pyrrolidinyl]methanesulfonamide
• N-[1-(pyridin-2-yl)pyrrolidin-3-yl]methanesulfonamide
• 1795087-56-7
• F6446-0396
• N-(1-pyridin-2-ylpyrrolidin-3-yl)methanesulfonamide
• N-(1-(pyridin-2-yl)pyrrolidin-3-yl)methanesulfonamide
• AKOS024566951

• Inchi： 1S/C10H15N3O2S/c1-16(14,15)12-9-5-7-13(8-9)10-4-2-3-6-11-10/h2-4,6,9,12H,5,7-8H2,1H3
• InChI Key： GNMNUWVPQQDZOP-UHFFFAOYSA-N
• SMILES： S(C)(NC1CN(C2C=CC=CN=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 241.08849790g/mol
• Monoisotopic Mass: 241.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 70.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-[1-(2-Pyridinyl)-3-pyrrolidinyl]methanesulfonamide

N-[1-(2-Pyridinyl)-3-pyrrolidinyl]methanesulfonamide (CAS No. 1795087-56-7): An Overview of a Promising Compound in Medicinal Chemistry

N-[1-(2-Pyridinyl)-3-pyrrolidinyl]methanesulfonamide (CAS No. 1795087-56-7) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, also known as Pyridine-2-carboxylic acid [1-(methylsulfonyl)-3-pyrrolidinyl]amide, is characterized by its unique structural features and pharmacological properties. In this article, we will delve into the chemical structure, synthesis, biological activities, and recent research developments surrounding this intriguing molecule.

The chemical structure of N-[1-(2-Pyridinyl)-3-pyrrolidinyl]methanesulfonamide is composed of a pyrrolidine ring linked to a pyridine moiety through a methanesulfonamide group. This combination of functional groups imparts the compound with a diverse range of biological activities, making it a valuable candidate for drug development. The pyrrolidine ring is known for its ability to form stable complexes with metal ions, while the pyridine moiety contributes to the compound's lipophilicity and potential for receptor binding.

The synthesis of N-[1-(2-Pyridinyl)-3-pyrrolidinyl]methanesulfonamide has been extensively studied and optimized in recent years. One common synthetic route involves the reaction of 2-picolylamine with methanesulfonyl chloride in the presence of a base, followed by cyclization to form the pyrrolidine ring. This method has been reported to yield high purity and good yields, making it suitable for large-scale production. Additionally, alternative synthetic strategies have been explored to improve the efficiency and sustainability of the process, such as the use of green solvents and catalytic systems.

In terms of biological activities, N-[1-(2-Pyridinyl)-3-pyrrolidinyl]methanesulfonamide has shown promising results in various preclinical studies. One notable application is its potential as an anti-inflammatory agent. Research has demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, N-[1-(2-Pyridinyl)-3-pyrrolidinyl]methanesulfonamide has been investigated for its neuroprotective properties. Studies have shown that it can reduce oxidative stress and protect neuronal cells from damage induced by neurotoxic agents such as glutamate and hydrogen peroxide. These neuroprotective effects make it a promising candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of N-[1-(2-Pyridinyl)-3-pyrrolidinyl]methanesulfonamide have also been evaluated in animal models. Results indicate that it exhibits favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, preliminary toxicity studies have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed.

Recent advancements in computational chemistry have further enhanced our understanding of the molecular mechanisms underlying the biological activities of N-[1-(2-Pyridinyl)-3-pyrrolidinyl]methanesulfonamide. Molecular docking studies have revealed that it can bind to specific receptors involved in inflammation and neuroprotection, providing insights into its mode of action. These computational tools are invaluable for optimizing lead compounds and identifying new targets for therapeutic intervention.

In conclusion, N-[1-(2-Pyridinyl)-3-pyrrolidinyl]methanesulfonamide (CAS No. 1795087-56-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, coupled with favorable pharmacokinetic properties and low toxicity profile, makes it an attractive candidate for further development in medicinal chemistry. Ongoing research continues to explore its full potential, paving the way for new treatments in various medical conditions.